What is Rimantadine exactly?
Rimantadine (also known as flumadine or Roflual) belongs to a group of organic compounds called monoalkyl amines. These organic compounds have a primary aliphatic amino group.
Rimantadine was detected in multiple biofluids such as urine, blood, and other fluids. The membrane is the central location of Rimantadine in cells (predicted by logP).
Rimantadine also can be used to prevent or treat illnesses caused by different strains of influenza in adults.
Rimantadine for T. brucei is an anti-influenza vaccine drug with an IC50 of 7. mM.
Chemical properties of Rimantadine
Rimantadine can be described as a cyclic amine and an alpha-methyl derivative (alpha-methyl) of amantadine with antiviral properties.
Rimantadine also can be found as a solid. It is practically insoluble in water, and it also is conside...